Cas no 864685-47-2 (3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-)

3H-Pyrazol-3-one, 2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- is a specialized heterocyclic compound featuring a pyrazolone core substituted with a cycloheptyl and a tert-butyl group. Its unique structure imparts stability and potential reactivity, making it valuable for applications in pharmaceutical intermediates and organic synthesis. The cycloheptyl moiety enhances lipophilicity, while the tert-butyl group contributes to steric hindrance, influencing selectivity in chemical reactions. This compound is particularly useful in the development of biologically active molecules due to its rigid framework and functional versatility. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering researchers a reliable building block for complex chemical transformations.

3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- structure

864685-47-2 structure

Product Name:3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-

CAS No:864685-47-2

MF:C₁₄H₂₄N₂O

MW:236.353163719177

CID:720818

PubChem ID:17750056

Update Time:2025-05-22

3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-
- 5-TERT-BUTYL-2-CYCLOHEPTYL-2,4-DIHYDRO-PYRAZOL-3-ONE
- 5-tert-butyl-2-cycloheptyl-4H-pyrazol-3-one
- 864685-47-2
- 5-tert-butyl-2-cycloheptyl-2,4-dihydropyrazol-3-one
- AKOS010522041
- DTXSID90590208
- 5-tert-Butyl-2-cycloheptyl-2,4-dihydro-3H-pyrazol-3-one
- 5-(tert-Butyl)-2-cycloheptyl-2,4-dihydro-3H-pyrazol-3-one
- DB-368835
- Inchi： 1S/C14H24N2O/c1-14(2,3)12-10-13(17)16(15-12)11-8-6-4-5-7-9-11/h11H,4-10H2,1-3H3
- InChI Key： UNNRZQPQJBHKGL-UHFFFAOYSA-N
- SMILES： O=C1CC(C(C)(C)C)=NN1C1CCCCCC1

Computed Properties

Exact Mass: 236.18900
Monoisotopic Mass: 236.188863393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67000
LogP: 2.71710

3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-357872-10 mg	5-tert-Butyl-2-cycloheptyl-2,4-dihydro-pyrazol-3-one,	864685-47-2	10mg	￥1,128.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-357872A-100 mg	5-tert-Butyl-2-cycloheptyl-2,4-dihydro-pyrazol-3-one,	864685-47-2	100MG	￥1,429.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-357872-10mg	5-tert-Butyl-2-cycloheptyl-2,4-dihydro-pyrazol-3-one,	864685-47-2	10mg	￥1128.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-357872A-100mg	5-tert-Butyl-2-cycloheptyl-2,4-dihydro-pyrazol-3-one,	864685-47-2	100mg	￥1429.00	2023-09-05